Cas no 107937-17-7 (1-Propyl-2,3-dimethylimidazolium bromide)

• Product Name: 1-Propyl-2,3-dimethylimidazolium bromide
• CAS No: 107937-17-7
• MF: C₈H₁₅BrN₂
• MW: 219.122101068497
• MDL: MFCD18251335
• CID: 2191670
• Update Time: 2025-10-22

1-Propyl-2,3-dimethylimidazolium bromide Chemical and Physical Properties

Names and Identifiers

• 1-Propyl-2,3-dimethylimidazolium bromide
• [PDMIM][Br]
• 1,2-dimethyl-3-propylimidazolium bromide
• PDMIMBr
• 1-Propyl-2,3-diMethyliMidazoliuM broMide

• MDL： MFCD18251335
• Inchi： 1S/C8H15N2.BrH/c1-4-5-10-7-6-9(3)8(10)2;/h6-7H,4-5H2,1-3H3;1H/q+1;/p-1
• InChI Key： BHMXHXYTOVFXGM-UHFFFAOYSA-M
• SMILES： [Br-].N1(C=C[N+](C)=C1C)CCC

Computed Properties

• Exact Mass: 218.04200

Experimental Properties

• PSA: 6.48000
• LogP: 2.45830

Additional information on 1-Propyl-2,3-dimethylimidazolium bromide

Comprehensive Overview of 1-Propyl-2,3-dimethylimidazolium bromide (CAS No. 107937-17-7): Properties, Applications, and Innovations

1-Propyl-2,3-dimethylimidazolium bromide (CAS No. 107937-17-7) is a prominent member of the imidazolium-based ionic liquids family, widely recognized for its unique physicochemical properties and versatile applications. This compound, characterized by its low melting point, high thermal stability, and excellent solubility, has garnered significant attention in both academic and industrial research. Its molecular structure, featuring a propyl chain and dimethyl-substituted imidazolium ring, contributes to its exceptional performance in catalysis, electrochemistry, and green chemistry initiatives.

In recent years, the demand for sustainable solvents and eco-friendly alternatives has surged, driven by global environmental regulations and corporate sustainability goals. 1-Propyl-2,3-dimethylimidazolium bromide aligns with these trends as a green solvent, offering advantages over traditional volatile organic compounds (VOCs). Researchers frequently explore its role in CO2 capture, battery electrolytes, and biomass processing, addressing key challenges in renewable energy and carbon neutrality. These applications make it a hotspot in Google Scholar and patent databases, with queries like "ionic liquids for energy storage" or "imidazolium salts in catalysis" reflecting user interest.

The synthesis of 1-Propyl-2,3-dimethylimidazolium bromide typically involves a quaternization reaction between 1,2-dimethylimidazole and 1-bromopropane, followed by purification steps to achieve high purity (>98%). Its hygroscopic nature necessitates storage under anhydrous conditions, a detail often highlighted in material safety data sheets (MSDS). Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to verify its structural integrity, ensuring compliance with ISO standards for laboratory and industrial use.

From a commercial perspective, 1-Propyl-2,3-dimethylimidazolium bromide is supplied by leading chemical manufacturers like Sigma-Aldrich and TCI Chemicals, with pricing influenced by purity grades (e.g., technical vs. reagent grade). Its adoption in pharmaceutical intermediates and nanomaterial synthesis has expanded market reach, particularly in Asia-Pacific and North America. SEO-optimized searches such as "buy imidazolium ionic liquids" or "CAS 107937-17-7 suppliers" underscore its commercial relevance.

Future prospects for this compound include advancements in smart materials and ionic liquid-based sensors, where its tunable properties could enable breakthroughs in wearable technology or environmental monitoring. Collaborative studies between academia and industry, documented in platforms like ResearchGate or PubMed, continue to uncover novel applications, reinforcing its status as a cornerstone of modern materials science.